Cas no 109837-32-3 (methyl (2S)-2-methylpyrrolidine-2-carboxylate)

• Product Name: methyl (2S)-2-methylpyrrolidine-2-carboxylate
• CAS No: 109837-32-3
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 128571
• PubChem ID: 10535362
• Update Time: 2025-05-23

methyl (2S)-2-methylpyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 2-methylpyrrolidine-2-carboxylate
• L-Proline, 2-methyl-,methyl ester
• METHYL 2-METHYL-L-PROLINATE(SALTDATA: HCL)
• 2-Methyl-D-proline Methyl ester
• 2-Methyl-L-prolinate methyl ester
• methyl 2-methyl-L-prolinate
• methyl (2S)-2-methylpyrrolidine-2-carboxylate
• methyl (S)-2-methylpyrrolidine-2-carboxylate
• Methyl (2S)-2-methyl-2-pyrrolidinecarboxylate
• MFCD13191669
• AKOS006355219
• 109837-32-3
• EN300-179210
• CS-0183095
• (S)-METHYL2-METHYLPYRROLIDINE-2-CARBOXYLATE
• SCHEMBL359078
• BS-26065
• methyl 2-methylprolinate
• CCNBDZFBJCGDIV-ZETCQYMHSA-N
• F11555

• MDL： MFCD13191669
• Inchi： 1S/C7H13NO2/c1-7(6(9)10-2)4-3-5-8-7/h8H,3-5H2,1-2H3/t7-/m0/s1
• InChI Key： CCNBDZFBJCGDIV-ZETCQYMHSA-N
• SMILES： O(C)C([C@]1(C)CCCN1)=O

Computed Properties

• Exact Mass: 143.09500
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.017
• Boiling Point: 176 ºC
• Flash Point: 61 ºC
• PSA: 38.33000
• LogP: 0.63030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (2S)-2-methylpyrrolidine-2-carboxylate

Methyl (2S)-2-Methylpyrrolidine-2-Carboxylate: A Comprehensive Overview

Methyl (2S)-2-methylpyrrolidine-2-carboxylate, identified by the CAS number 109837-32-3, is a significant compound in the field of organic chemistry and pharmaceuticals. This compound is a chiral derivative of pyrrolidine, a five-membered nitrogen-containing ring, and has gained attention due to its unique properties and potential applications in drug development and chemical synthesis.

The structure of methyl (2S)-2-methylpyrrolidine-2-carboxylate consists of a pyrrolidine ring with a methyl group attached to the nitrogen atom and a carboxylic acid derivative at the 2-position. The stereochemistry at the 2-position is crucial, as it determines the compound's activity and selectivity in various reactions. The (S) configuration is particularly important in pharmaceutical applications, where stereochemistry often plays a decisive role in drug efficacy and safety.

Recent studies have highlighted the potential of methyl (2S)-2-methylpyrrolidine-2-carboxylate as a building block in asymmetric synthesis. Its ability to act as a chiral auxiliary has been explored in the construction of complex molecules, particularly in the synthesis of bioactive compounds. Researchers have demonstrated that this compound can facilitate the formation of enantioselective products, making it valuable in medicinal chemistry.

In addition to its role in synthesis, methyl (2S)-2-methylpyrrolidine-2-carboxylate has been investigated for its pharmacological properties. Preclinical studies suggest that this compound may possess anti-inflammatory and antioxidant activities, which could be harnessed for therapeutic purposes. Furthermore, its structural similarity to certain neurotransmitters has led to exploratory research into its potential role in neuroprotective agents.

The synthesis of methyl (2S)-2-methylpyrrolidine-2-carboxylate typically involves multi-step processes that emphasize stereocontrol. One common approach involves the use of chiral catalysts or resolution techniques to ensure the desired enantiomeric excess. The development of efficient synthetic routes remains an active area of research, driven by the demand for scalable and cost-effective methods.

From an environmental perspective, the biodegradability and toxicity profiles of methyl (2S)-2-methylpyrrolidine-2-carboxylate are under scrutiny. As regulatory agencies increasingly prioritize green chemistry principles, understanding the environmental impact of this compound is essential for its sustainable use in industrial applications.

In conclusion, methyl (2S)-2-methylpyrrolidine-2-carboxylate stands out as a versatile compound with promising applications across multiple domains. Its chiral properties, synthetic utility, and potential pharmacological activities position it as a key player in contemporary chemical research. As advancements continue to unfold, this compound is likely to contribute significantly to the development of innovative solutions in medicine and beyond.